![molecular formula C9H14O4 B6254514 1-(ethoxycarbonyl)-3-methylcyclobutane-1-carboxylic acid CAS No. 344307-49-9](/img/no-structure.png)
1-(ethoxycarbonyl)-3-methylcyclobutane-1-carboxylic acid
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Overview
Description
1-(Ethoxycarbonyl)-3-methylcyclobutane-1-carboxylic acid (ECMCCA) is an organic acid and a cyclic derivative of 1-methylcyclobutane-1-carboxylic acid (MCBCA). It is a cyclic monocarboxylic acid, which is a cyclic hydrocarbon with a single carboxyl group. ECMCCA is a white solid at room temperature, with a melting point of 87°C and a boiling point of 206°C. ECMCCA is soluble in water, methanol, ethanol, and other organic solvents.
Mechanism of Action
The mechanism of action of 1-(ethoxycarbonyl)-3-methylcyclobutane-1-carboxylic acid is not well understood. It is thought to act as a proton donor, donating its proton to the carboxyl group of other molecules. This compound is also thought to interact with the amino acid residues of proteins, forming hydrogen bonds and electrostatic interactions. It is also believed to interact with cell membranes, affecting their permeability and other properties.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as cytochrome P450 and glutathione S-transferase. It has also been shown to inhibit the activity of certain receptors, such as the 5-HT2A receptor. This compound has also been shown to have antimicrobial activity, to increase the permeability of cell membranes, and to affect the expression of certain genes.
Advantages and Limitations for Lab Experiments
One of the advantages of using 1-(ethoxycarbonyl)-3-methylcyclobutane-1-carboxylic acid in laboratory experiments is that it is relatively easy to synthesize and is widely available. This compound is also relatively stable and has a low toxicity. However, this compound is not very soluble in water and is not very soluble in organic solvents, which can make it difficult to use in certain experiments.
Future Directions
In the future, 1-(ethoxycarbonyl)-3-methylcyclobutane-1-carboxylic acid could be used to study the effects of cyclic compounds on the body and to study the mechanism of action of various drugs. This compound could also be used to study the properties of enzymes and to study the binding of drugs to proteins. This compound could also be used to study the effects of cyclic compounds on cell membranes. Additionally, this compound could be used as a building block for the synthesis of new drugs and as a starting material for the synthesis of new compounds.
Synthesis Methods
1-(ethoxycarbonyl)-3-methylcyclobutane-1-carboxylic acid can be synthesized from MCBCA using a two-step process. The first step is the reaction of MCBCA with ethyl chloroformate in the presence of a base, such as potassium carbonate. This reaction produces ethyl 1-(ethoxycarbonyl)-3-methylcyclobutane-1-carboxylate, which is then hydrolyzed with aqueous acid to form this compound.
Scientific Research Applications
1-(ethoxycarbonyl)-3-methylcyclobutane-1-carboxylic acid has been used in a variety of scientific research applications. It has been used as a building block to synthesize new compounds and as a starting material for the synthesis of new drugs. This compound has also been used to study the effects of cyclic compounds on the body and to study the mechanism of action of various drugs. This compound has been used to study the properties of enzymes, to study the binding of drugs to proteins, and to study the effects of cyclic compounds on cell membranes.
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-(ethoxycarbonyl)-3-methylcyclobutane-1-carboxylic acid involves the alkylation of ethyl diazoacetate with 3-methylcyclobutanone followed by hydrolysis and decarboxylation.", "Starting Materials": [ "Ethyl diazoacetate", "3-methylcyclobutanone", "Hydrochloric acid", "Sodium hydroxide", "Diethyl ether", "Ice" ], "Reaction": [ "Step 1: Ethyl diazoacetate is added dropwise to a solution of 3-methylcyclobutanone in diethyl ether at 0°C with stirring.", "Step 2: The reaction mixture is stirred at room temperature for 2 hours.", "Step 3: The reaction mixture is quenched with ice and hydrochloric acid.", "Step 4: The resulting mixture is extracted with diethyl ether.", "Step 5: The organic layer is washed with sodium hydroxide and water.", "Step 6: The organic layer is dried over magnesium sulfate.", "Step 7: The solvent is removed under reduced pressure.", "Step 8: The crude product is dissolved in hydrochloric acid and heated to reflux for 2 hours.", "Step 9: The reaction mixture is cooled and the product is extracted with diethyl ether.", "Step 10: The organic layer is washed with sodium hydroxide and water.", "Step 11: The organic layer is dried over magnesium sulfate.", "Step 12: The solvent is removed under reduced pressure to yield 1-(ethoxycarbonyl)-3-methylcyclobutane-1-carboxylic acid." ] } | |
CAS RN |
344307-49-9 |
Molecular Formula |
C9H14O4 |
Molecular Weight |
186.2 |
Purity |
95 |
Origin of Product |
United States |
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